Methyl 4-(5,6-dinitro-1H-benzimidazol-2-yl)benzoate

• CAS No.: 55953-58-7
• Molecular Formula: C15H10N4O6
• Molecular Weight: 342.26 g/mol
• IUPAC Name: methyl 4-(5,6-dinitro-1H-benzimidazol-2-yl)benzoate
• InChI: InChI=1S/C15H10N4O6/c1-25-15(20)9-4-2-8(3-5-9)14-16-10-6-12(18(21)22)13(19(23)24)7-11(10)17-14/h2-7H,1H3,(H,16,17)
• InChI Key: JXWBTBDZMLSYCE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=NC3=CC(=C(C=C3N2)[N+](=O)[O-])[N+](=O)[O-]

Description

Methyl 4-(5,6-dinitro-1H-benzimidazol-2-yl)benzoate is a useful research compound. Its molecular formula is C15H10N4O6 and its molecular weight is 342.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution containing 10 g (45.8 mmole) of p-chlorocarbonylmethylbenzoate dissolved in 100 ml of dichlorobenzene was added 3.0 g (15.3 mmole) of 1,2-diamino-4,5-dinitrobenzene. After heating the resulting mixture to reflux under nitrogen (frothing), it was maintained at that temperature for 2 hours. The solution was then allowed to cool in ice for one hour, and the precipitate that formed was filtered by suction, washed with benzene and air-dried. Recrystallization from tetrahydrofuran (THF)-n-propanol by distillation to a small volume in vacuo yielded 3.2 g (62%) of 2-[p-carbomethoxyphenyl]-5,6-dinitrobenzimidazole as light yellow needles, m.p. 239°-240°.